Cas no 2639399-60-1 (tert-butyl 3-{4-(3S)-3-hydroxypyrrolidin-1-yl-6-oxo-1,6-dihydropyridazin-1-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{4-(3S)-3-hydroxypyrrolidin-1-yl-6-oxo-1,6-dihydropyridazin-1-yl}piperidine-1-carboxylate
• CAS No: 2639399-60-1
• MF: C₁₈H₂₈N₄O₄
• MW: 364.439324378967
• CID: 5664028
• PubChem ID: 165898168
• Update Time: 2023-11-27

tert-butyl 3-{4-(3S)-3-hydroxypyrrolidin-1-yl-6-oxo-1,6-dihydropyridazin-1-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27718259
• tert-butyl 3-{4-[(3S)-3-hydroxypyrrolidin-1-yl]-6-oxo-1,6-dihydropyridazin-1-yl}piperidine-1-carboxylate
• 2639399-60-1
• tert-butyl 3-{4-(3S)-3-hydroxypyrrolidin-1-yl-6-oxo-1,6-dihydropyridazin-1-yl}piperidine-1-carboxylate

• Inchi： 1S/C18H28N4O4/c1-18(2,3)26-17(25)21-7-4-5-13(11-21)22-16(24)9-14(10-19-22)20-8-6-15(23)12-20/h9-10,13,15,23H,4-8,11-12H2,1-3H3/t13?,15-/m0/s1
• InChI Key： ALGSNWZXHNVKDP-WUJWULDRSA-N
• SMILES： O[C@H]1CCN(C2C=NN(C(C=2)=O)C2CN(C(=O)OC(C)(C)C)CCC2)C1

Computed Properties

• Exact Mass: 364.21105539g/mol
• Monoisotopic Mass: 364.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.7Ų